Cas no 301858-68-4 (methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate)

• Product Name: methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• CAS No: 301858-68-4
• MF: C₂₀H₁₉FN₂O₃
• MW: 354.374868631363
• CID: 5943871
• PubChem ID: 3407946
• Update Time: 2025-05-22

methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
• 5-Pyrimidinecarboxylic acid, 4-(2-fluorophenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-1-(phenylmethyl)-, methyl ester
• ChemDiv3_000466
• HMS1474F04
• SR-01000400953-1
• AKOS001199297
• F1038-0027
• BRD-A08537300-001-01-5
• 301858-68-4
• methyl 3-benzyl-6-(2-fluorophenyl)-4-methyl-2-oxo-1,6-dihydropyrimidine-5-carboxylate
• Z46665295
• SR-01000400953
• AB00124879-02
• EU-0034932

• Inchi： 1S/C20H19FN2O3/c1-13-17(19(24)26-2)18(15-10-6-7-11-16(15)21)22-20(25)23(13)12-14-8-4-3-5-9-14/h3-11,18H,12H2,1-2H3,(H,22,25)
• InChI Key： QYMHBKWLFBQTQT-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C(C)=C(C(OC)=O)C(C2=CC=CC=C2F)N1

Computed Properties

• Exact Mass: 354.13797063g/mol
• Monoisotopic Mass: 354.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 536.2±50.0 °C(Predicted)
• pka: 10.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Hydropyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Hydropyrimidines

Additional information on methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

Methyl 1-Benzyl-4-(2-Fluorophenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate: A Comprehensive Overview

Methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a highly specialized organic compound with the CAS number 301858-68-4. This compound belongs to the class of tetrahydropyrimidines, which are known for their versatile applications in pharmaceuticals and agrochemicals. The structure of this compound is characterized by a tetrahydropyrimidine ring system with several substituents that confer unique chemical and biological properties. The presence of a benzyl group at position 1, a fluorophenyl group at position 4, and a methyl group at position 6 further enhances its functional diversity.

The synthesis of methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate involves a series of intricate organic reactions. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled the efficient construction of this compound. Researchers have employed strategies such as palladium-catalyzed cross-coupling reactions and enantioselective reductions to achieve high yields and enantiomeric excess. These methods not only improve the overall synthesis efficiency but also pave the way for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The tetrahydropyrimidine framework is well-documented for its ability to modulate various biological targets, including kinases and proteases. Recent studies have demonstrated that methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate exhibits potent inhibitory activity against certain oncogenic kinases. This makes it a valuable candidate for the development of anti-cancer therapeutics.

In addition to its pharmacological applications, this compound has shown potential in agrochemicals. Its ability to inhibit plant pathogens has been explored in recent agricultural research. Scientists have investigated its efficacy against fungal pathogens such as Fusarium spp., demonstrating its potential as a novel fungicide. The incorporation of fluorine atoms into the structure enhances its stability and bioavailability, making it suitable for agricultural use.

The environmental impact of methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate has also been a focus of recent studies. Researchers have assessed its biodegradability under various environmental conditions and found that it exhibits moderate persistence in soil and water systems. Efforts are underway to develop eco-friendly synthesis routes and application methods to minimize its ecological footprint.

In conclusion, methyl 1-benzyl-4-(2-fluorophenyl)-6-methyl-2 oxo 1 2 3 4 tetrahydropyrimidine 5 carboxylate is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure enables diverse biological activities, while advancements in synthetic methodologies enhance its accessibility. As research continues to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in future drug discovery and agricultural innovations.